Cas no 18527-84-9 (N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine
• CAS No: 18527-84-9
• MF: C₁₅H₁₄N₄O₂
• MW: 282.297
• CID: 4624050
• Update Time: 2025-11-07

N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-INDOL-3-YL)ETHYL]-3-NITRO-2-PYRIDINAMINE
• N-[2-(1H-INDOL-3-YL)ETHYL]-N-(3-NITRO-2-PYRIDINYL)AMINE
• N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine

• Inchi： InChI=1S/C15H14N4O2/c20-19(21)14-6-3-8-16-15(14)17-9-7-11-10-18-13-5-2-1-4-12(11)13/h1-6,8,10,18H,7,9H2,(H,16,17)
• InChI Key： XZRKMLTVFCCYGB-UHFFFAOYSA-N
• SMILES： c1ccc2c(c1)c(c[nH]2)CCNc3c(cccn3)[N+](=O)[O-]

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 551.9±50.0 °C at 760 mmHg
• Flash Point: 287.6±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine

N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine: A Comprehensive Overview

The compound N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine, identified by the CAS number 18527-84-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule combines an indole moiety, a nitro group, and an amine functional group, making it a versatile candidate for further research and development.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of anticancer agents. The indole ring in N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine contributes to its ability to interact with various biological targets, such as enzymes and receptors. The nitro group, on the other hand, introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biochemical environments.

One of the most notable advancements in the study of this compound involves its potential as a kinase inhibitor. Kinases are crucial enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have demonstrated that N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine exhibits inhibitory activity against several kinases, making it a promising lead compound for therapeutic interventions.

In addition to its enzymatic activity, this compound has also been explored for its antioxidant properties. The presence of the indole ring and the nitro group creates a unique redox environment that can scavenge reactive oxygen species (ROS), which are implicated in oxidative stress-related diseases. Recent experiments have shown that this compound can effectively reduce ROS levels in cellular models, suggesting its potential as an antioxidant agent.

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound is accessible for large-scale studies and applications.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular docking simulations have revealed key binding motifs that contribute to its bioactivity. These insights have guided further modifications to enhance its pharmacokinetic properties, such as solubility and bioavailability.

Despite its promising attributes, there are challenges associated with the use of N-[2-(1H-indol-3-yl)ethyl]-3-nitropyridin-2_amine. One concern is its potential toxicity at higher concentrations. Preclinical studies are currently underway to evaluate its safety profile and determine optimal dosing regimens for therapeutic applications.

In conclusion, N-[2-(1H-indol_3_yl)ethyl]-3-nitropyridin_2_amine (CAS No. 18527_84_9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool for drug discovery and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in oncology and other therapeutic areas.